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Compound of Interest

Compound Name: 1-Bromo-2-fluoro-2-methylpropane

Cat. No.: B125078

In-Depth Technical Guide: 1-Bromo-2-fluoro-2-
methylpropane

CAS Number: 19869-78-4

Molecular Structure and Identifying Information

This section provides the fundamental identifying information for 1-Bromo-2-fluoro-2-
methylpropane.

Molecular Formula: C4H8BrF
SMILES: CC(C)(F)CBr
INChI Key: LINXHUCQQXLSHS-UHFFFAOYSA-N

The molecular structure of 1-Bromo-2-fluoro-2-methylpropane consists of a propane
backbone with a bromine atom attached to the first carbon, and a fluorine atom and two methyl
groups attached to the second carbon.

Quantitative Data Summary

The following table summarizes the key quantitative data available for 1-Bromo-2-fluoro-2-
methylpropane.
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Property Value Source
Molecular Weight 155.01 g/mol [1112]
Appearance Clear, colorless liquid [2]
Purity 95% (2]

Note: Experimental data for properties such as boiling point, density, and spectral analysis for
1-Bromo-2-fluoro-2-methylpropane are not readily available in the reviewed literature. Data
for the related, non-fluorinated compound, 1-Bromo-2-methylpropane, is extensive but has
been omitted as it does not directly apply.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1-Bromo-2-fluoro-2-
methylpropane are not available in the public domain based on the conducted search. While
synthesis methods for the related compound, 1-Bromo-2-methylpropane, are well-documented,
these procedures are not directly transferable due to the presence of the fluorine atom in the
target molecule.[3][4] Analytical methods such as HPLC for similar bromoalkanes have been
described, but a specific protocol for 1-Bromo-2-fluoro-2-methylpropane is not published.

Molecular Visualization

The following diagram illustrates the molecular structure of 1-Bromo-2-fluoro-2-
methylpropane.

Caption: Molecular structure of 1-Bromo-2-fluoro-2-methylpropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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